Cas no 872623-34-2 (1-(4-fluorophenyl)-4-(4-methoxyphenoxy)-1H-pyrazolo3,4-dpyrimidine)
1-(4-fluorophenyl)-4-(4-methoxyphenoxy)-1H-pyrazolo3,4-dpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-fluorophenyl)-4-(4-methoxyphenoxy)-1H-pyrazolo3,4-dpyrimidine
- 1-(4-fluorophenyl)-4-(4-methoxyphenoxy)pyrazolo[3,4-d]pyrimidine
- 1H-Pyrazolo[3,4-d]pyrimidine, 1-(4-fluorophenyl)-4-(4-methoxyphenoxy)-
- AKOS005622921
- CCG-347062
- 872623-34-2
- F1888-0168
- SR-01000018742-1
- SR-01000018742
- 1-(4-fluorophenyl)-4-(4-methoxyphenoxy)-1H-pyrazolo[3,4-d]pyrimidine
-
- Inchi: 1S/C18H13FN4O2/c1-24-14-6-8-15(9-7-14)25-18-16-10-22-23(17(16)20-11-21-18)13-4-2-12(19)3-5-13/h2-11H,1H3
- InChI Key: VEJBDRHEUODKNY-UHFFFAOYSA-N
- SMILES: C1=NC(OC2=CC=C(OC)C=C2)=C2C=NN(C3=CC=C(F)C=C3)C2=N1
Computed Properties
- Exact Mass: 336.10225383g/mol
- Monoisotopic Mass: 336.10225383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 62.1Ų
1-(4-fluorophenyl)-4-(4-methoxyphenoxy)-1H-pyrazolo3,4-dpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1888-0168-2μmol |
1-(4-fluorophenyl)-4-(4-methoxyphenoxy)-1H-pyrazolo[3,4-d]pyrimidine |
872623-34-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1888-0168-5μmol |
1-(4-fluorophenyl)-4-(4-methoxyphenoxy)-1H-pyrazolo[3,4-d]pyrimidine |
872623-34-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1888-0168-10μmol |
1-(4-fluorophenyl)-4-(4-methoxyphenoxy)-1H-pyrazolo[3,4-d]pyrimidine |
872623-34-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1888-0168-1mg |
1-(4-fluorophenyl)-4-(4-methoxyphenoxy)-1H-pyrazolo[3,4-d]pyrimidine |
872623-34-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1888-0168-2mg |
1-(4-fluorophenyl)-4-(4-methoxyphenoxy)-1H-pyrazolo[3,4-d]pyrimidine |
872623-34-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1888-0168-3mg |
1-(4-fluorophenyl)-4-(4-methoxyphenoxy)-1H-pyrazolo[3,4-d]pyrimidine |
872623-34-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1888-0168-4mg |
1-(4-fluorophenyl)-4-(4-methoxyphenoxy)-1H-pyrazolo[3,4-d]pyrimidine |
872623-34-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1888-0168-5mg |
1-(4-fluorophenyl)-4-(4-methoxyphenoxy)-1H-pyrazolo[3,4-d]pyrimidine |
872623-34-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1888-0168-10mg |
1-(4-fluorophenyl)-4-(4-methoxyphenoxy)-1H-pyrazolo[3,4-d]pyrimidine |
872623-34-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-(4-fluorophenyl)-4-(4-methoxyphenoxy)-1H-pyrazolo3,4-dpyrimidine Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on 1-(4-fluorophenyl)-4-(4-methoxyphenoxy)-1H-pyrazolo3,4-dpyrimidine
Comprehensive Analysis of 1-(4-fluorophenyl)-4-(4-methoxyphenoxy)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 872623-34-2): Structure, Applications, and Research Insights
1-(4-fluorophenyl)-4-(4-methoxyphenoxy)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 872623-34-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This pyrazolo[3,4-d]pyrimidine derivative is characterized by a fluorophenyl group at the 1-position and a methoxyphenoxy moiety at the 4-position, which contribute to its distinct physicochemical properties and biological activity. Researchers are increasingly exploring its role as a kinase inhibitor, particularly in the context of cancer therapeutics and inflammatory diseases, aligning with current trends in precision medicine.
The molecular structure of CAS No. 872623-34-2 combines a pyrazolo[3,4-d]pyrimidine core with aromatic substituents, making it a promising scaffold for drug discovery. The presence of the 4-fluorophenyl group enhances its binding affinity to target proteins, while the 4-methoxyphenoxy side chain improves solubility and metabolic stability. These attributes have led to its investigation in high-throughput screening assays, where it has shown selective inhibition against specific kinases involved in cell proliferation pathways. Such properties are highly relevant to contemporary research on targeted therapies, a topic frequently searched in academic and medical databases.
Recent studies highlight the compound's potential in addressing drug resistance, a critical challenge in oncology. The 1H-pyrazolo[3,4-d]pyrimidine framework is known to interact with ATP-binding sites of kinases, offering a mechanism to overcome resistance mutations. This aligns with growing public interest in personalized cancer treatments and next-generation kinase inhibitors, as evidenced by search engine analytics. Furthermore, its fluorine-containing moiety is a hotspot in medicinal chemistry, often associated with improved pharmacokinetics—a subject widely discussed in AI-driven drug design forums.
Beyond oncology, 1-(4-fluorophenyl)-4-(4-methoxyphenoxy)-1H-pyrazolo[3,4-d]pyrimidine has been explored in neurodegenerative disease research due to its ability to modulate protein-protein interactions. The compound's methoxy group may confer neuroprotective effects by influencing oxidative stress pathways, a hypothesis supported by preliminary in vitro data. This connects to trending searches around Alzheimer's disease biomarkers and small-molecule neurotherapeutics, reflecting broader societal concerns about aging populations.
From a synthetic chemistry perspective, the preparation of CAS No. 872623-34-2 involves multi-step organic transformations, including palladium-catalyzed cross-coupling reactions to install the 4-methoxyphenoxy group. Optimizing its yield and purity remains an active area of research, particularly for scale-up processes in pharmaceutical manufacturing. Such technical discussions resonate with industrial chemists searching for green chemistry alternatives or flow synthesis techniques—topics dominating recent chemistry conferences.
In conclusion, 1-(4-fluorophenyl)-4-(4-methoxyphenoxy)-1H-pyrazolo[3,4-d]pyrimidine represents a versatile chemical entity with multifaceted applications in drug development. Its structural ingenuity and biological relevance position it at the forefront of medicinal chemistry innovation, addressing both current therapeutic gaps and future research directions. As interest grows in AI-augmented molecular design and fragment-based drug discovery, compounds like this will continue to play a pivotal role in advancing human health.
872623-34-2 (1-(4-fluorophenyl)-4-(4-methoxyphenoxy)-1H-pyrazolo3,4-dpyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)